2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide

• Molecular Formula: C19H21N5O2S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(phenoxymethyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C19H21N5O2S/c1-13-8-9-14(2)16(10-13)21-18(25)12-27-19-23-22-17(24(19)20)11-26-15-6-4-3-5-7-15/h3-10H,11-12,20H2,1-2H3,(H,21,25)
• InChI Key: SMGZMMJOJKSPGF-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2N)COC3=CC=CC=C3

Description

2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes, including protein kinase CK2 and topoisomerase II. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects:
Studies have shown that 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide can inhibit the growth of cancer cells and fungal cells. It has also been shown to have antiviral activity against the hepatitis C virus. In addition, it may have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide in lab experiments is its potential as a selective inhibitor of protein kinase CK2. However, its mechanism of action is not fully understood, which may limit its use in certain experiments. In addition, further studies are needed to determine its effectiveness and safety in vivo.

Future Directions

There are several future directions for research on 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide. One direction is to investigate its potential as a therapeutic agent for cancer, fungal infections, and viral infections. Another direction is to study its mechanism of action in more detail, particularly with regard to its inhibition of protein kinase CK2. Additionally, further studies are needed to determine its toxicity and potential side effects.

Synthesis Methods

The synthesis of 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide involves the reaction of 4,5-dimethyl-1,2-phenylenediamine with 2,5-dimethylbenzoyl chloride in the presence of triethylamine. The resulting product is then reacted with potassium thioacetate and 4-chloromethylphenyl isocyanate to obtain the final compound.

Scientific Research Applications

2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its anticancer, antifungal, and antiviral activities. It has also been investigated as a potential inhibitor of protein kinase CK2, which is involved in the regulation of cell growth and proliferation.